Cas no 1785411-46-2 ((2,2-Difluoro-1-methylcyclopentyl)methanol)

• Product Name: (2,2-Difluoro-1-methylcyclopentyl)methanol
• CAS No: 1785411-46-2
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5718506
• PubChem ID: 105429427
• Update Time: 2023-10-24

(2,2-Difluoro-1-methylcyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 2,2-difluoro-1-methyl-
• (2,2-difluoro-1-methylcyclopentyl)methanol
• 1785411-46-2
• F2147-6749
• EN300-7288163
• AKOS040813562
• (2,2-Difluoro-1-methylcyclopentyl)methanol

• Inchi： 1S/C7H12F2O/c1-6(5-10)3-2-4-7(6,8)9/h10H,2-5H2,1H3
• InChI Key： VNFCYONDTFYBTA-UHFFFAOYSA-N
• SMILES： FC1(CCCC1(C)CO)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 163.3±10.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)